N-(4-fluorobenzyl)-1-[6-(2-thienyl)pyridazin-3-yl]piperidine-4-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-1-(6-thiophen-2-ylpyridazin-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H21FN4OS/c22-17-5-3-15(4-6-17)14-23-21(27)16-9-11-26(12-10-16)20-8-7-18(24-25-20)19-2-1-13-28-19/h1-8,13,16H,9-12,14H2,(H,23,27)
• InChI Key: NHBRAAONKSMWSY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC=C(C=C2)F)C3=NN=C(C=C3)C4=CC=CS4
• Molecular Formula: C21H21FN4OS
• Molecular Weight: 396.5 g/mol

Description

N-(4-fluorobenzyl)-1-[6-(2-thienyl)pyridazin-3-yl]piperidine-4-carboxamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)-1-[6-(2-thienyl)pyridazin-3-yl]piperidine-4-carboxamide involves the inhibition of specific enzymes and pathways. In cancer, it inhibits the activity of topoisomerase II, which is essential for DNA replication and cell division. In Alzheimer's disease, it inhibits the production of amyloid-beta peptides by inhibiting the activity of beta-secretase. In Parkinson's disease, it protects dopaminergic neurons from oxidative stress by increasing the expression of antioxidant enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer, it induces cell cycle arrest and apoptosis in cancer cells. In Alzheimer's disease, it reduces the production of amyloid-beta peptides and improves cognitive function. In Parkinson's disease, it protects dopaminergic neurons from oxidative stress and improves motor function.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-fluorobenzyl)-1-[6-(2-thienyl)pyridazin-3-yl]piperidine-4-carboxamide in lab experiments include its potential therapeutic applications in various diseases, its ability to inhibit specific enzymes and pathways, and its ability to induce cell cycle arrest and apoptosis in cancer cells. The limitations include the need for further studies to determine its safety and efficacy in humans, the need for optimization of the synthesis method, and the need for further studies to determine its pharmacokinetics and pharmacodynamics.

Future Directions

The future directions for N-(4-fluorobenzyl)-1-[6-(2-thienyl)pyridazin-3-yl]piperidine-4-carboxamide include further studies to determine its safety and efficacy in humans, optimization of the synthesis method, and determination of its pharmacokinetics and pharmacodynamics. Additionally, further studies can be conducted to determine its potential therapeutic applications in other diseases and to investigate its potential as a drug delivery system.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)-1-[6-(2-thienyl)pyridazin-3-yl]piperidine-4-carboxamide involves several steps. The first step involves the reaction of 4-fluorobenzylamine with 2-thienylacetonitrile in the presence of sodium hydride to form 4-fluorobenzyl 2-(2-thienyl)acetonitrile. The second step involves the reaction of 4-fluorobenzyl 2-(2-thienyl)acetonitrile with 3-aminopyridazine in the presence of potassium carbonate to form this compound.

Scientific Research Applications

N-(4-fluorobenzyl)-1-[6-(2-thienyl)pyridazin-3-yl]piperidine-4-carboxamide has been studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. In Alzheimer's disease, it has been shown to improve cognitive function by inhibiting the production of amyloid-beta peptides. In Parkinson's disease, it has been shown to protect dopaminergic neurons from oxidative stress.